Cas no 13318-36-0 (2-Furancarboxylic acid,5-acetyl-, ethyl ester)
13318-36-0 structure
Product Name:2-Furancarboxylic acid,5-acetyl-, ethyl ester
CAS No:13318-36-0
MF:C9H10O4
MW:182.173303127289
CID:228437
PubChem ID:299838
Update Time:2025-04-19
2-Furancarboxylic acid,5-acetyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxylic acid,5-acetyl-, ethyl ester
- ethyl 5-acetylfuran-2-carboxylate
- 5-Acetyl-2-ethoxycarbonyl-furan
- 5-Acetyl-furan-2-carbonsaeure-aethylester
- 5-Acetyl-furan-2-carbonsaeure-ethylester
- 5-acetyl-furan-2-carboxylic acid ethyl ester
- AC1L6V74
- ethyl 5-acetyl-2-furancarboxylate
- NSC173189
- SureCN1828976
- NSC-173189
- AKOS005266824
- NIJPEGOMIVOYRY-UHFFFAOYSA-N
- SCHEMBL1828976
- DTXSID60306010
- 13318-36-0
-
- Inchi： 1S/C9H10O4/c1-3-12-9(11)8-5-4-7(13-8)6(2)10/h4-5H,3H2,1-2H3
- InChI Key： NIJPEGOMIVOYRY-UHFFFAOYSA-N
- SMILES： O1C(C(C)=O)=CC=C1C(=O)OCC
Computed Properties
- Exact Mass: 182.0579
- Monoisotopic Mass: 182.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- Density: 1.151
- Boiling Point: 284.8°Cat760mmHg
- Flash Point: 126.1°C
- Refractive Index: 1.48
- PSA: 56.51
- LogP: 1.65890
2-Furancarboxylic acid,5-acetyl-, ethyl ester Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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